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Compound of Interest

Compound Name:
1-Methoxycyclopropanecarboxylic

acid

Cat. No.: B190267 Get Quote

This guide provides essential safety and logistical information for the proper disposal of 1-
Methoxycyclopropanecarboxylic acid, tailored for researchers, scientists, and drug

development professionals. The following procedures are based on general safety protocols for

corrosive, acidic organic compounds and should be supplemented with the substance-specific

Safety Data Sheet (SDS) and institutional guidelines.

Immediate Safety and Hazard Information
1-Methoxycyclopropanecarboxylic acid is classified as a corrosive solid that can cause

severe skin burns and eye damage.[1][2] It is crucial to handle this compound with appropriate

personal protective equipment in a well-ventilated area, preferably a chemical fume hood.[1]

Key Hazard Information:
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Hazard Classification Description Precautionary Measures

Corrosive Solid, Acidic,

Organic, n.o.s.

Causes severe skin burns and

eye damage.[1][2]

Wear protective gloves,

clothing, and eye/face

protection.[1]

Inhalation Hazard
May cause respiratory

irritation.

Avoid breathing dust or fumes

and use in a well-ventilated

area.[1][3]

Combustibility

Combustible material;

containers may explode when

heated.[1]

Keep away from open flames,

hot surfaces, and sources of

ignition.[1]

Personal Protective Equipment (PPE) and Handling
When handling 1-Methoxycyclopropanecarboxylic acid, the following PPE is mandatory to

minimize exposure risk:

PPE Category Specification Rationale

Eye Protection
Chemical safety goggles or a

face shield.[1]

Protects against splashes that

can cause severe eye

damage.

Hand Protection
Chemically resistant gloves

(e.g., nitrile).

Prevents skin contact that can

lead to severe burns.[1]

Body Protection
A lab coat and protective

clothing.[1]

Shields skin from accidental

spills.

Respiratory Use in a chemical fume hood.
Minimizes the risk of inhaling

irritating dust or vapors.[1]

Safe Handling Practices:

Always add the material to water, never the other way around, to avoid a violent reaction.[4]

Use spark-proof tools and avoid creating dust.[1]
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Ensure containers are securely sealed when not in use.[4]

Wash hands thoroughly after handling.[4]

Spill and Emergency Procedures
In case of a spill or exposure, immediate action is critical.

First-Aid Measures:

Exposure Route First-Aid Protocol

Eye Contact

Immediately flush eyes with running water for at

least 15-20 minutes, holding eyelids apart.[1][4]

Seek immediate medical attention.[1]

Skin Contact

Immediately flush the affected area with large

amounts of water for at least 15 minutes and

remove all contaminated clothing.[1][4] Seek

immediate medical attention.[1]

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide artificial respiration.[1] Seek

immediate medical attention.[1]

Ingestion

Rinse mouth with water. Do NOT induce

vomiting.[1] Call a physician or poison control

center immediately.[1]

Spill Cleanup Protocol:

Evacuate personnel from the immediate area.[1]

Remove all sources of ignition.[1]

Ventilate the area.

Wearing appropriate PPE, sweep up the solid material, avoiding dust generation.[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://store.apolloscientific.co.uk/storage/msds/OR24738_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR24738_msds.pdf
https://www.fishersci.com/store/msds?partNumber=AC194960010&countryCode=US&language=en
https://store.apolloscientific.co.uk/storage/msds/OR24738_msds.pdf
https://www.fishersci.com/store/msds?partNumber=AC194960010&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC194960010&countryCode=US&language=en
https://store.apolloscientific.co.uk/storage/msds/OR24738_msds.pdf
https://www.fishersci.com/store/msds?partNumber=AC194960010&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC194960010&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC194960010&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC194960010&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC194960010&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC194960010&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC194960010&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC194960010&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b190267?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Place the spilled material into a suitable, labeled container for waste disposal.[4]

Clean the spill area thoroughly.

Disposal Plan
The disposal of 1-Methoxycyclopropanecarboxylic acid must adhere to local, regional, and

national hazardous waste regulations.[1]

Step-by-Step Disposal Procedure:

Waste Identification: Classify the waste as a corrosive, acidic, organic solid.

Container Selection: Use a compatible, properly labeled, and tightly sealed container for the

waste.[5] Do not use metal containers for corrosive waste.[5]

Labeling: The container must be clearly labeled with "HAZARDOUS WASTE" and the

chemical name.[5]

Storage: Store the waste container in a designated, cool, dry, and well-ventilated area,

segregated from incompatible materials such as strong oxidizing agents and bases.[1][5]

Disposal: Arrange for the collection of the hazardous waste by an approved waste disposal

service or your institution's Environmental Health and Safety (EHS) department.[1][5]

Visualized Workflows
The following diagrams illustrate the key procedures for handling and disposing of 1-
Methoxycyclopropanecarboxylic acid.
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Caption: Workflow for Safe Handling and Disposal.
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Caption: Chemical Spill Response Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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